7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H18ClFN4OS/c23-18-4-2-1-3-16(18)17-13-30-20-19(17)25-22(26-21(20)29)28-11-9-27(10-12-28)15-7-5-14(24)6-8-15/h1-8,13H,9-12H2,(H,25,26,29)
• InChI Key: IBVRVTZIOLXWDD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5Cl
• Molecular Formula: C22H18ClFN4OS
• Molecular Weight: 440.9 g/mol

Description

7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H18ClFN4OS and its molecular weight is 440.92. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

Research has shown that compounds structurally related to "7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one" exhibit significant antimicrobial activities. For example, the synthesis of various dithiocarbamate derivatives bearing thiazole/benzothiazole rings has been reported, which were tested against several microorganism strains, indicating high antimicrobial activity for certain derivatives (Yurttaş et al., 2016). Another study focused on the synthesis and antimicrobial activity of new substituted pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidinone derivatives, showing promising results as antimicrobial agents (Fayed et al., 2014).

Antitumor Activity

Derivatives of "this compound" have been synthesized and evaluated for their antitumor activity. A study reported the synthesis of novel pyrimidinyl pyrazole derivatives and their evaluation, showing potent cytotoxicity and antitumor activity against several tumor cell lines (Naito et al., 2005).

Pesticidal Activities

Compounds with the core structure of "this compound" have been explored for their pesticidal activities. A study synthesized and tested thiazole derivatives against mosquito larvae and phytopathogenic fungi, identifying compounds with strong larvicidal and fungicidal activities (Choi et al., 2015).

Anticonvulsant Properties

The crystal structures of anticonvulsant compounds related to "this compound" have been determined, providing insights into their potential anticonvulsant activities. These studies contribute to understanding the structural and electronic properties that may underlie their pharmacological effects (Georges et al., 1989).